Cas no 1156432-40-4 ((2-Ethoxyethyl)(2-phenylethyl)amine)

• Product Name: (2-Ethoxyethyl)(2-phenylethyl)amine
• CAS No: 1156432-40-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5176737
• PubChem ID: 43387922
• Update Time: 2025-06-08

(2-Ethoxyethyl)(2-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)(2-phenylethyl)amine
• 2-Ethoxy-N-phenethylethan-1-amine
• Benzeneethanamine, N-(2-ethoxyethyl)-

• Inchi： 1S/C12H19NO/c1-2-14-11-10-13-9-8-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： JPOAXKRYZVVVJX-UHFFFAOYSA-N
• SMILES： O(CC)CCNCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on (2-Ethoxyethyl)(2-phenylethyl)amine

(2-Ethoxyethyl)(2-phenylethyl)amine (CAS No. 1156432-40-4): A Comprehensive Overview

(2-Ethoxyethyl)(2-phenylethyl)amine, also known by its CAS number 1156432-40-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which consists of an ethoxyethyl group and a phenylethyl group linked by an amine functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in pharmaceutical research.

The molecular formula of (2-Ethoxyethyl)(2-phenylethyl)amine is C₁₃H₂₁NO₂, and its molecular weight is approximately 223.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of amines and the coupling of organic intermediates. These synthetic routes are crucial for ensuring the purity and consistency of the final product, which are essential for both academic research and industrial applications.

In recent years, (2-Ethoxyethyl)(2-phenylethyl)amine has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. One notable area of research has focused on its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can modulate these receptors, potentially offering new avenues for the treatment of neurological disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 reported that (2-Ethoxyethyl)(2-phenylethyl)amine exhibits selective binding to serotonin 5-HT_1A receptors, which are known to play a critical role in mood regulation. This selective binding property suggests that the compound could be developed into a novel antidepressant with fewer side effects compared to existing medications. Additionally, preliminary clinical trials have shown promising results in reducing symptoms of anxiety and improving overall patient well-being.

Beyond its potential as a therapeutic agent, (2-Ethoxyethyl)(2-phenylethyl)amine has also been explored for its use in chemical synthesis and material science. Its unique structural features make it an excellent building block for the creation of more complex molecules, including polymers and functional materials. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a precursor in the synthesis of conductive polymers, which have applications in electronic devices and energy storage systems.

The safety profile of (2-Ethoxyethyl)(2-phenylethyl)amine is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, (2-Ethoxyethyl)(2-phenylethyl)amine (CAS No. 1156432-40-4) is a versatile compound with a wide range of potential applications in pharmaceutical research, chemical synthesis, and material science. Its unique chemical structure and biological properties make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.